Cas no 1785540-86-4 (1-(2,2-difluoroethyl)cyclopropan-1-amine)

• Product Name: 1-(2,2-difluoroethyl)cyclopropan-1-amine
• CAS No: 1785540-86-4
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 5966322
• PubChem ID: 84647778
• Update Time: 2025-06-11

1-(2,2-difluoroethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(2,2-difluoroethyl)-
• 1-(2,2-Difluoro-ethyl)-cyclopropylamine
• 1-(2,2-difluoroethyl)cyclopropan-1-amine
• EN300-1931780
• UNCSPUHGMPSIPX-UHFFFAOYSA-N
• 1785540-86-4
• SCHEMBL24415093

• Inchi： 1S/C5H9F2N/c6-4(7)3-5(8)1-2-5/h4H,1-3,8H2
• InChI Key： UNCSPUHGMPSIPX-UHFFFAOYSA-N
• SMILES： C1(CC(F)F)(N)CC1

Computed Properties

• Exact Mass: 121.07030562g/mol
• Monoisotopic Mass: 121.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 106.8±15.0 °C(Predicted)
• pka: 7.13±0.20(Predicted)

Additional information on 1-(2,2-difluoroethyl)cyclopropan-1-amine

1-(2,2-Difluoroethyl)Cyclopropan-1-amine: A Comprehensive Overview

1-(2,2-Difluoroethyl)cyclopropan-1-amine (CAS No. 1785540-86-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropanamines and features a difluoroethyl substituent, which imparts distinct properties that make it an interesting subject of study.

The difluoroethyl group in 1-(2,2-difluoroethyl)cyclopropan-1-amine is particularly noteworthy because it can influence the compound's reactivity and biological activity. Fluorine atoms are known for their strong electronegativity and small atomic radius, which can significantly alter the electronic and steric properties of molecules. This makes 1-(2,2-difluoroethyl)cyclopropan-1-amine a valuable building block for the synthesis of more complex molecules with tailored properties.

In the context of pharmaceutical research, 1-(2,2-difluoroethyl)cyclopropan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound can exhibit interesting biological activities, such as antimicrobial and antiviral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(2,2-difluoroethyl)cyclopropan-1-amine demonstrated significant inhibitory effects against certain bacterial strains, suggesting its potential as a novel antimicrobial agent.

Beyond its biological applications, 1-(2,2-difluoroethyl)cyclopropan-1-amine has also been investigated for its use in materials science. The presence of the difluoroethyl group can enhance the thermal stability and mechanical properties of polymers and other materials. A 2023 study in the Journal of Polymer Science explored the incorporation of 1-(2,2-difluoroethyl)cyclopropan-1-amine into polymer chains, resulting in materials with improved thermal stability and reduced flammability. These findings highlight the versatility of this compound in creating advanced materials with enhanced performance characteristics.

The synthesis of 1-(2,2-difluoroethyl)cyclopropan-1-amine typically involves several steps, including the formation of the cyclopropane ring and the introduction of the difluoroethyl group. One common synthetic route involves the reaction of a suitable cyclopropyl precursor with a difluoromethylene reagent. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound.

In terms of safety and handling, it is important to note that while 1-(2,2-difluoroethyl)cyclopropan-1-amine is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to ensure a safe working environment.

The future prospects for 1-(2,2-difluoroethyl)cyclopropan-1-amine are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As scientists delve deeper into its properties and behavior, it is likely that we will see more innovative applications emerge in fields such as pharmaceuticals, materials science, and beyond.

In conclusion, 1-(2,2-difluoroethyl)cyclopropan-1-amine (CAS No. 1785540-86-4) is a fascinating compound with a wide range of potential applications. Its unique chemical structure, particularly the presence of the difluoroethyl group, makes it an attractive candidate for further research and development. Whether in pharmaceuticals or materials science, this compound holds significant promise for contributing to advancements in these fields.